Cas no 1804836-10-9 (5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine)

• Product Name: 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine
• CAS No: 1804836-10-9
• MF: C₈H₈F₃IN₂O₂
• MW: 348.061004638672
• CID: 4814334
• Update Time: 2025-10-29

5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F3IN2O2/c1-15-6-5(12)4(2-13)3-14-7(6)16-8(9,10)11/h3H,2,13H2,1H3
• InChI Key： VIHYIPJMYWFXSO-UHFFFAOYSA-N
• SMILES： IC1=C(C(=NC=C1CN)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• XLogP3: 1.8
• Topological Polar Surface Area: 57.4

Additional information on 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine

Introduction to 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine (CAS No. 1804836-10-9)

5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804836-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and applications in drug development. The presence of multiple functional groups, including an aminomethyl side chain, an iodo substituent, a methoxy group, and a trifluoromethoxy moiety, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for further exploration in therapeutic applications.

The structural features of 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine contribute to its unique chemical properties and reactivity. The aminomethyl group (-CH₂NH₂) introduces a nucleophilic center, facilitating nucleophilic substitution reactions, while the iodo substituent (I) serves as a good leaving group in various synthetic transformations. The methoxy group (-OCH₃) and the trifluoromethoxy group (-OCF₃) provide both electronic and steric influences, enhancing the compound's interaction with biological targets. These features make it a valuable building block for constructing more complex molecules with tailored pharmacological properties.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacological agents due to their broad spectrum of biological activities. Pyridine-based compounds have been extensively studied for their roles in modulating various biological pathways, including enzyme inhibition, receptor binding, and signal transduction. The structural diversity of pyridines allows for the design of molecules with high specificity and efficacy against target diseases. Among these derivatives, compounds containing halogenated or fluorinated substituents are particularly attractive due to their enhanced metabolic stability and improved bioavailability.

One of the most compelling aspects of 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine is its potential as a precursor in the synthesis of more complex pharmacophores. The combination of an aminomethyl group and an iodo substituent allows for facile functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, enabling the introduction of aryl or vinyl groups at specific positions. Additionally, the presence of both methoxy and trifluoromethoxy groups provides opportunities for fine-tuning the electronic properties of the molecule, which can be critical in optimizing binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug discovery. Fluorine atoms are known to influence both the physical properties (such as lipophilicity) and the electronic distribution of molecules, thereby affecting their pharmacokinetic behavior and therapeutic efficacy. The incorporation of multiple fluorine atoms, as seen in the trifluoromethoxy group of this compound, can lead to increased metabolic stability and reduced susceptibility to degradation by enzymes such as cytochrome P450 enzymes. This makes such compounds particularly suitable for long-term therapeutic applications.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to access novel heterocyclic compounds like 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production scales, reducing costs and improving yields. These innovations have made it possible to explore larger chemical spaces more rapidly, accelerating the discovery process for new drugs.

In academic research, this compound has been utilized as a key intermediate in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. Kinases are enzymes that play a central role in many cellular processes, including cell growth, differentiation, and survival. By designing molecules that selectively inhibit specific kinases, researchers can modulate these pathways to treat various diseases effectively. The structural features of 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, particularly its ability to undergo cross-coupling reactions and its presence of electron-withdrawing groups like fluorine atoms, make it an ideal candidate for such applications.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, making them vulnerable to drugs that target specific viral enzymes or proteins. Pyridine derivatives have been explored as inhibitors of viral proteases and polymerases due to their ability to mimic natural substrates or interfere with catalytic activity. The unique combination of functional groups in 5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine could be leveraged to design potent antiviral drugs with improved efficacy and reduced side effects.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation at specific positions using reagents such as N-bromosuccinimide (NBS) or iodinating agents like N-Iodosuccinimide (NIS), followed by methylation using dimethyl sulfate (DMS). The introduction of the amino methyl group is often achieved through reductive amination or nucleophilic substitution reactions after protecting group strategies are employed to prevent unwanted side reactions.

The use of computational chemistry has also played a significant role in optimizing synthetic routes for complex molecules like this one. Techniques such as density functional theory (DFT) calculations can predict reaction outcomes and guide experimental design by providing insights into reaction mechanisms and transition state geometries. This approach has led to more efficient synthetic strategies that minimize waste and improve yields.

In conclusion,5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine, with its CAS number 1804836-10-9, represents a promising scaffold for pharmaceutical development due to its versatile reactivity and potential biological applications. Its structural features make it an excellent intermediate for constructing complex drug candidates targeting various diseases ranging from cancer to viral infections. As research continues to uncover new synthetic methodologies and applications,5-(Aminomethyl)-4-iodo-3-methoxy-2-(trifluoromethoxy)pyridine is poised to remain at the forefront of medicinal chemistry innovation.